N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C24H32N4O3/c1-27(2)20-10-8-19(9-11-20)22(28-14-4-5-15-28)17-26-24(30)23(29)25-16-18-6-12-21(31-3)13-7-18/h6-13,22H,4-5,14-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: FSKRCBGNCHNPCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)OC)N3CCCC3
• Molecular Formula: C24H32N4O3
• Molecular Weight: 424.5 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C24H32N4O3 and its molecular weight is 424.545. The purity is usually 95%.
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Scientific Research Applications

Light-Switchable Polymers

Research has highlighted the development of light-switchable polymers that transition from a cationic to a zwitterionic form, demonstrating applications in DNA condensation and release, as well as switching antibacterial activity. A study by Sobolčiak et al. (2013) synthesized a novel cationic polymer that can be converted to a zwitterionic carboxybetaine form upon irradiation. This feature was utilized to condense and release double-strand DNA and to modulate antibacterial activity against Escherichia coli, showcasing the compound's potential in controlled release systems and antimicrobial applications (Sobolčiak et al., 2013).

Antimicrobial and Antitumor Activities

Another avenue of research involves the synthesis of chemical compounds for evaluating their antimicrobial and antitumor activities. El‐Borai et al. (2013) reported on the synthesis of pyrazolopyridine derivatives, demonstrating significant antioxidant, antitumor, and antimicrobial activities. Such studies indicate the potential of structurally complex compounds for the development of new therapeutic agents (El‐Borai et al., 2013).

Fluorescent Probes for CO2 Detection

The development of fluorescent probes with aggregation-enhanced emission (AEE) features for the detection of carbon dioxide represents another research application. Wang et al. (2015) synthesized compounds for quantitative detection of low levels of CO2, demonstrating their use in real-time monitoring. This research is particularly relevant for environmental monitoring and biological applications, where accurate and sensitive detection of CO2 is crucial (Wang et al., 2015).